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Compound of Interest

Compound Name: Yunaconitoline

Cat. No.: B8259410 Get Quote

Disclaimer: Specific disposal protocols for yunaconitoline are not readily available in

published literature or safety data sheets. The following procedures are based on best

practices for the handling and disposal of highly toxic aconitine alkaloids and other potent

chemical waste. All laboratory personnel must consult their institution's Environmental Health

and Safety (EHS) department and adhere to all local, state, and federal regulations for

hazardous waste disposal. This guide is intended to supplement, not replace, institutional

protocols.

Yunaconitoline is a C19-norditerpenoid alkaloid isolated from plants of the Aconitum genus.[1]

Like other aconitine-type alkaloids, it is a potent cardiotoxin and neurotoxin and must be

handled with extreme caution.[2][3] There is no specific antidote for aconitine poisoning, and

treatment is primarily supportive.[4] Therefore, preventing exposure through meticulous

handling and proper disposal is critical.

Hazard and Safety Summary
The following table summarizes key safety information for handling yunaconitoline, based on

data for the compound and its class of toxic alkaloids.
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Parameter Guideline Source/Comment

Chemical Formula C₃₄H₄₃NO₁₀ [1]

Molecular Weight 625.72 g/mol [1]

Toxicity Class Highly Toxic Alkaloid

By analogy to aconitine.

Assumed to be a potent toxin.

[2][3]

Primary Hazards
Acute toxicity (cardiotoxin,

neurotoxin)
[2]

Personal Protective Equipment

(PPE)

Nitrile gloves (double-gloving

recommended), safety

goggles, fully-buttoned lab

coat, and in some cases, a

face shield and respiratory

protection.

Standard practice for potent

compounds.

Storage

Store in a tightly sealed, clearly

labeled container in a secure,

ventilated, and cool location.

General best practice for

chemical storage.

General Disposal and Decontamination Workflow
The proper disposal of yunaconitoline waste requires a systematic approach to ensure safety

and regulatory compliance. The following workflow diagram illustrates the key steps and

decision points from waste generation to final disposal.
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Yunaconitoline Waste Management Workflow

Preparation & Handling

Waste Generation & Segregation

Containment & Disposal

Handling Yunaconitoline
(Experimentation)

Wear Appropriate PPE:
- Double Nitrile Gloves

- Safety Goggles & Face Shield
- Lab Coat

Ensure Spill Kit is Accessible Generate Waste

Solid Waste
(Contaminated vials, tips, PPE)

Liquid Waste
(Stock solutions, rinsate)

Place in Labeled, Sealed
Hazardous Solid Waste Container

Collect in Labeled, Sealed
Hazardous Liquid Waste Container

Consult Institutional EHS
for Pickup and Final Disposal

Final Disposal by
Approved Hazardous Waste Vendor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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